Cas no 30255-64-2 (1-Naphthalenesulfonicacid,8-(phenylamino)-5-[2-[4-[2-(5-sulfo-1-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-)

• Product Name: 1-Naphthalenesulfonicacid,8-(phenylamino)-5-[2-[4-[2-(5-sulfo-1-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-
• CAS No: 30255-64-2
• MF: C₃₆H₂₅N₅O₆S₂
• MW: 687.74360537529
• CID: 297318
• PubChem ID: 18308
• Update Time: 2025-04-19

1-Naphthalenesulfonicacid,8-(phenylamino)-5-[2-[4-[2-(5-sulfo-1-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid,8-(phenylamino)-5-[2-[4-[2-(5-sulfo-1-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-
• 8-(Phenylamino)-5-((4-((5-sulpho-1-naphthyl)azo)-1-naphthyl)azo)naphthalene-1-sulphonic acid
• 8-(phenylamino)-5-[(E)-{4-[(E)-(5-sulfonaphthalen-1-yl)diazenyl]naphthalen-1-yl}diazenyl]naphthalene-1-sulfonic acid
• NSC7830
• Tertracid Fast Black (2B and CB)
• Acid Black (24 and S)
• Sulphon Cyanine Black (BA-CF and DN)
• 30255-64-2
• Benzyl Fast Black (3B, B, CIB)
• DTXSID101043727
• 1-Naphthalenesulfonic acid, 8-(phenylamino)-5-[(E)-[4-[(E)-(5-sulfo-1-naphthalenyl)azo]-1-naphthalenyl]azo]-
• Cyanine Fast Black (2B and 2BG)
• 8-Anilino-5-[(E)-{4-[(E)-(5-sulfo-1-naphthalenyl)diazenyl]-1-naphthalenyl}diazenyl]-1-naphthalenesulfonic acid
• Amacid Milling Black (DN, S2B, SB, SG)
• Naphthazine Sulphon Black (BC and D)
• 8-Anilino-5-((4-((5-sulfo-1-naphthyl)diazenyl)-1-naphthyl)diazenyl)-1-naphthalenesulfonic acid
• Acid Fast Black (2A, 2B, B and 8BX)
• 8-(phenylamino)-5-[[4-[(5-sulpho-1-naphthyl)azo]-1-naphthyl]azo]naphthalene-1-sulphonic acid
• Eriosin Fast Black (2B and B)
• 8-Anilino-5-({4-[(5-sulfo-1-naphthalenyl)diazenyl]-1-naphthalenyl}diazenyl)-1-naphthalenesulfonic acid
• Pontacyl Fast Black (BBN and BBO)
• 8-anilino-5-[(E)-[4-[(E)-(5-sulfo-1-naphthyl)azo]-1-naphthyl]azo]naphthalene-1-sulfonic acid
• Sulphonol Black (B and BR)
• Alphanol Black (BBN and GV)
• DTXSID40863095
• Durol Black (2B, B, BA)
• EINECS 250-102-6
• Sulfonine Black (B and BB)
• Sulphonine Fast Black (GRV and RB)
• C.I. 26370
• Azo Cyanine Black (B and BB)
• NS00083802
• Supranol Fast Black (B and BB)

• Inchi： 1S/C36H25N5O6S2/c42-48(43,44)34-17-7-13-26-27(34)14-6-16-29(26)38-39-30-19-20-31(25-12-5-4-11-24(25)30)40-41-32-21-22-33(37-23-9-2-1-3-10-23)36-28(32)15-8-18-35(36)49(45,46)47/h1-22,37H,(H,42,43,44)(H,45,46,47)/b39-38+,41-40+
• InChI Key： JWRKFFQQNVQJLW-VJETXLNASA-N
• SMILES： S(C1C=CC=C2C(=CC=C(C2=1)NC1C=CC=CC=1)/N=N/C1=CC=C(C2C=CC=CC=21)/N=N/C1=CC=CC2=C(C=CC=C21)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 687.12485
• Monoisotopic Mass: 687.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 49
• Rotatable Bond Count: 8
• Complexity: 1390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 187A^2
• XLogP3: 8.3

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.728
• PSA: 170.21